Cas no 55899-27-9 (Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate)
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core with a chloro substituent at the 4-position and an ethyl ester group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The chloro group enhances reactivity for further functionalization, while the ester moiety allows for straightforward derivatization via hydrolysis or transesterification. Its rigid fused-ring system contributes to stability, making it suitable for use in complex organic transformations. The compound is commonly employed in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and structural diversity. Proper handling and storage under inert conditions are recommended to maintain purity.
55899-27-9 structure
Product Name:Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
CAS No:55899-27-9
MF:C10H9ClN2O2
MW:224.643661260605
CID:3038746
PubChem ID:12208493
Update Time:2025-06-08
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
- 4-CHLORO PYRAZOLO[1,5-A]PYRIDINE-3-ETHYL FORMATE
- AMY7605
- AB0070834
- 4-Chloro-pyrazolo[1,5-a]pyridine-3-ethyl formate
- DB-342999
- Ethyl4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
- AKOS016012383
- 55899-27-9
-
- MDL: MFCD19443874
- Inchi: 1S/C10H9ClN2O2/c1-2-15-10(14)7-6-12-13-5-3-4-8(11)9(7)13/h3-6H,2H2,1H3
- InChI Key: YSPZKTQIFGICFC-UHFFFAOYSA-N
- SMILES: ClC1=CC=CN2C1=C(C(=O)OCC)C=N2
Computed Properties
- Exact Mass: 224.0352552g/mol
- Monoisotopic Mass: 224.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.6
Experimental Properties
- Density: 1.4±0.1 g/cm3
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029189371-250mg |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95% | 250mg |
$437.08 | 2023-09-01 | |
| Alichem | A029189371-1g |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95% | 1g |
$1138.32 | 2023-09-01 | |
| Chemenu | CM268648-1g |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95% | 1g |
$795 | 2021-08-18 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09176-5g |
4-CHLORO PYRAZOLO[1,5-A]PYRIDINE-3-ETHYL FORMATE |
55899-27-9 | 95% | 5g |
$2400 | 2023-09-07 | |
| Chemenu | CM268648-1g |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95% | 1g |
$773 | 2023-01-16 | |
| Ambeed | A889602-100mg |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95% | 100mg |
$130.0 | 2025-04-18 | |
| Ambeed | A889602-250mg |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95% | 250mg |
$219.0 | 2025-04-18 | |
| Ambeed | A889602-1g |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95% | 1g |
$588.0 | 2025-04-18 | |
| Crysdot LLC | CD11104380-250mg |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95+% | 250mg |
$440 | 2024-07-18 | |
| Crysdot LLC | CD11104380-1g |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate |
55899-27-9 | 95+% | 1g |
$1095 | 2024-07-18 |
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:55899-27-9)Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
Order Number:A1242470
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:14
Price ($):179/482
Email:sales@amadischem.com
Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:55899-27-9)Ethyl 4-chloropyrazolo[1,5-a]pyridine-3-carboxylate
Purity:99%/99%
Quantity:250mg/1g
Price ($):179/482